1-(3,5-difluorophenyl)-3-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl)urea

• IUPAC Name: 1-(3,5-difluorophenyl)-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea
• InChI: InChI=1S/C23H18F2N4O2/c1-29-19-10-6-5-9-18(19)20(14-7-3-2-4-8-14)27-21(22(29)30)28-23(31)26-17-12-15(24)11-16(25)13-17/h2-13,21H,1H3,(H2,26,28,31)
• InChI Key: QTASEQZXDCHQCH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=NC(C1=O)NC(=O)NC3=CC(=CC(=C3)F)F)C4=CC=CC=C4
• Molecular Formula: C23H18F2N4O2
• Molecular Weight: 420.4 g/mol

Description

The compound “1-(3,5-difluorophenyl)-3-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl)urea” has a molecular formula of C23H18F2N4O2. Its average mass is 420.411 Da and its monoisotopic mass is 420.139771 Da.

Scientific Research Applications

Polymorphism and Solubility Enhancement

One research avenue explores the polymorphic forms of closely related compounds to enhance their dissolution and absorption. For instance, polymorphs of YM022, a similar benzodiazepine derivative, showed varied solubilities, leading to the development of solid dispersions to enhance bioavailability. Spray-dried solid dispersions and heat-treated solid dispersions, in particular, showed significantly enhanced bioavailability, highlighting the importance of physical form in drug development (Yano et al., 1996).

Colloidal Particle Formation for Improved Absorption

Another study focused on the formation of colloidal particles from a solid dispersion system containing YM022. These particles, with a mean diameter of 160 nm, exhibited stable physicochemical properties and enhanced oral absorption in rats. This research underscores the potential of colloidal solutions for improving the bioavailability of poorly water-soluble drugs (Yano et al., 1996).

Novel Applications in Drug Development

Further research into the pharmacological profiles of benzodiazepine derivatives revealed potent and selective activity against specific receptors. For example, YF476 was identified as a highly selective gastrin/cholecystokinin-B (CCK-B) receptor antagonist, useful for studying the physiological and pharmacological roles of CCK-B/gastrin receptors (Takinami et al., 1997). This exemplifies how structural modifications of benzodiazepine derivatives can lead to compounds with specific therapeutic applications.

Crystal Structure Analysis

Crystal structure analysis of related compounds, such as chlorfluazuron, provides insight into the molecular configurations that contribute to their biological activity. Such studies are foundational for designing more effective and selective drug molecules (Cho et al., 2015).